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Compound of Interest

Compound Name: Hexyl formate

cat. No.: B1584476

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and safety information for hexyl formate. The content is structured to
serve as a practical resource for laboratory and research applications.

Core Compound Information

Hexyl formate, also known as n-hexyl methanoate, is an organic ester characterized by its
pleasant, fruity aroma.[1] It is formed from the esterification of hexanol and formic acid.[2] While
its primary applications are in the flavor and fragrance industries, its properties as a solvent and
a chemical intermediate make it a compound of interest for various research and development

endeavors.[2]

Molecular and Chemical Identity

The fundamental chemical identifiers for hexyl formate are summarized below.
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Identifier Value Source
Molecular Formula C7H1402 [2][3]
Molecular Weight 130.18 g/mol [4]

CAS Number 629-33-4 [1]
IUPAC Name hexyl formate [4]

Formic acid, hexyl ester; n-
Synonyms Hexyl formate; n-Hexyl [1][2]

methanoate

Physicochemical Properties

A compilation of the key physical and chemical properties of hexyl formate is presented in the
following table.

Property Value Source
Appearance Colorless liquid [2]
Odor Fruity, apple-like, unripe plum [1]
Boiling Point 155-156 °C [1]
Melting Point -63 °C [1]
Density 0.879 g/mL at 25 °C [1]
Refractive Index 1.407 (n20/D) [1]

Slightly soluble in water;
N soluble in alcohol and
Solubility o _ [1]
propylene glycol; miscible with

oils.

Flash Point 48 °C (118.4 °F) - closed cup

Synthesis of Hexyl Formate
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Hexyl formate can be synthesized through several methods, with the most common being the
Fischer-Speier esterification of hexanol with formic acid using an acid catalyst.[1] Enzymatic
synthesis using lipase is also a viable, environmentally friendly alternative.[5][6]

Experimental Protocol: Fischer-Speier Esterification

This protocol details a representative procedure for the synthesis of hexyl formate.
Materials:

1-Hexanol

e Formic acid

o Concentrated sulfuric acid (H2SOa)

o Diethyl ether (or other suitable extraction solvent)
o Saturated sodium bicarbonate (NaHCO3) solution
o Saturated sodium chloride (NaCl) solution (brine)
e Anhydrous sodium sulfate (Na2S0a4)

e Round-bottom flask

» Reflux condenser

e Heating mantle or oil bath

e Separatory funnel

o Beakers and Erlenmeyer flasks

o Rotary evaporator (optional)

« Distillation apparatus (optional)

Procedure:
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e Reaction Setup: In a round-bottom flask, combine 1-hexanol and a molar excess of formic
acid.

o Catalyst Addition: Slowly and with caution, add a catalytic amount of concentrated sulfuric
acid to the reaction mixture.

o Reflux: Attach a reflux condenser and heat the mixture to reflux for 1-10 hours. The reaction
progress can be monitored by techniques such as thin-layer chromatography (TLC) or gas
chromatography (GC).

o Work-up:
o Cool the reaction mixture to room temperature.
o Transfer the mixture to a separatory funnel containing water.
o Extract the agueous layer with diethyl ether.

o Wash the organic layer sequentially with saturated sodium bicarbonate solution (to
neutralize the excess acid) and then with brine.

e Drying and Solvent Removal:
o Dry the organic layer over anhydrous sodium sulfate.
o Filter to remove the drying agent.
o Remove the solvent using a rotary evaporator.

 Purification: The crude hexyl formate can be purified by simple or fractional distillation to
yield the final product.

Experimental Workflow Diagram
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Caption: Workflow for the synthesis of hexyl formate via Fischer esterification.

Biological and Toxicological Information

Hexyl formate is generally recognized as safe for its intended use as a flavoring agent in food.
[4] However, as with any chemical, appropriate safety precautions should be taken in a
laboratory setting.

Toxicity Data

Test Species Route Value Source
LD50 Rat Oral > 5000 mg/kg
LD50 Rabbit Dermal > 5000 mg/kg

Applications in Research

While not a primary compound in drug development, hexyl formate's properties are relevant to
researchers in several areas:

» Organic Synthesis: It serves as a reagent and a building block for the synthesis of other
organic molecules.[2]

» Solvent Applications: Its ester functionality and relatively low boiling point make it a useful
solvent in certain reactions and formulations.

» Biotechnology: Due to its solubility characteristics, it can be employed in the extraction and
purification of natural products.[2]
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 Insecticidal Research: Studies have investigated its toxicity against mosquito species,
indicating potential applications in pest control research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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